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Compound of Interest

Compound Name: 1-(2-Fluorocyclobutyl)ethan-1-ol

Cat. No.: B8221761

Get Quote

Executive Summary
1-(2-Fluorocyclobutyl)ethan-1-ol is a secondary alcohol featuring a cyclobutane core

substituted with a fluorine atom at the C2 position and a 1-hydroxyethyl group at the C1

position.[1] This scaffold belongs to the class of 1,2-disubstituted fluorocyclobutanes, which

have gained significant traction in drug discovery as bioisosteres for saturated alkyl chains or

cyclic ethers.

The introduction of the fluorine atom on the cyclobutane ring exerts a strong gauche effect,

influencing the ring pucker and the conformational preference of the side chain. This property is

exploited to lock pharmacophores into bioactive conformations and modulate metabolic stability

(blocking P450 oxidation sites) and lipophilicity (LogP).

Chemical Identity & Identifiers
As a specialized building block, this specific alcohol is often synthesized in situ or supplied as

part of a custom library. While the specific CAS for the alcohol is not widely indexed in public

registries, its primary commercial precursor, 2-fluorocyclobutane-1-carboxylic acid, is the

standard anchor for procurement and synthesis.[1]
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Property Detail

Chemical Name 1-(2-Fluorocyclobutyl)ethan-1-ol

Systematic Name 1-(2-Fluorocyclobutyl)ethanol

Molecular Formula C₆H₁₁FO

Molecular Weight 118.15 g/mol

Precursor CAS
1785331-71-6 (2-fluorocyclobutane-1-carboxylic

acid)

Stereochemistry
3 Chiral Centers (C1-Ring, C2-Ring, Cα-

Alcohol)

Key Isomers cis-1,2 (syn) and trans-1,2 (anti) diastereomers

Structural Representation
The molecule consists of a cyclobutane ring.[2] Position 1 holds the ethanol moiety (-

CH(OH)CH3), and Position 2 holds the fluorine atom (-F).[1]

Synthesis Strategy
The synthesis of 1-(2-Fluorocyclobutyl)ethan-1-ol typically proceeds from 2-

fluorocyclobutane-1-carboxylic acid (CAS 1785331-71-6).[1][3] The route involves converting

the acid to a methyl ketone followed by reduction.

Protocol A: The Weinreb Amide Route (Recommended)
This pathway minimizes over-addition and allows for stereochemical control.

Activation: React 2-fluorocyclobutane-1-carboxylic acid with CDI (carbonyldiimidazole) or

EDCI/HOBt in DCM.

Amidation: Add N,O-dimethylhydroxylamine hydrochloride (Weinreb salt) and a base

(DIPEA) to form the Weinreb amide.
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Grignard Addition: Treat the Weinreb amide with Methylmagnesium bromide (MeMgBr, 1.2

eq) in THF at 0°C. The chelation-stabilized intermediate prevents double addition, yielding 1-

(2-fluorocyclobutyl)ethanone upon acidic workup.[1]

Reduction: Reduce the ketone using Sodium Borohydride (NaBH₄) in MeOH for a racemic

alcohol, or use a chiral catalyst (e.g., CBS-oxazaborolidine) for enantioselective reduction.

Protocol B: The Aldehyde Route[1]
Reduction to Aldehyde: Reduce the carboxylic acid (or its ester) to 2-

fluorocyclobutanecarbaldehyde using DIBAL-H at -78°C.[1]

Grignard Addition: React the aldehyde with MeMgBr to yield the target alcohol directly.

Note: This route is faster but prone to over-reduction or racemization of the C1

stereocenter if not carefully controlled.
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Caption: Synthetic pathways from the commercial acid precursor to the target alcohol.[1]

Stereochemical Analysis
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The complexity of this scaffold arises from its stereocenters. The relative orientation of the

Fluorine (C2) and the Ethanol side chain (C1) defines the cis/trans geometry of the ring.

Cis-Isomer: The C1-side chain and C2-Fluorine are on the same face.[1] This is often the

thermodynamic product in certain fluorination reactions due to the "gauche effect" where C-F

and C-C bonds align to minimize orbital overlap repulsion, though steric bulk usually favors

trans.

Trans-Isomer: The substituents are on opposite faces.[1]

Alcohol Chirality: The reduction of the ketone generates a new stereocenter, doubling the

isomer count (e.g., cis-R, cis-S, trans-R, trans-S).[1]

Separation Strategy:

Flash Chromatography: Often separates the cis and trans ketone precursors.

Chiral HPLC: Required to separate the enantiomers of the final alcohol.
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Caption: Stereochemical tree showing the divergence of ring geometry and alcohol chirality.[1]

Applications in Drug Discovery
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Researchers utilize the 1-(2-fluorocyclobutyl) motif for three primary reasons:

Conformational Restriction: The cyclobutane ring restricts the flexibility of the ethyl chain

compared to a standard alkyl linker. The fluorine atom further biases this conformation via

electrostatic interactions.

Metabolic Blocking: The C-F bond is highly resistant to enzymatic cleavage. Placing fluorine

at C2 protects the ring from oxidative metabolism (e.g., by P450s) that might otherwise

attack a cyclobutane ring.

Lipophilicity Modulation: Fluorine lowers the pKa of neighboring groups and modulates LogP.

This alcohol can serve as a polar "handle" in a hydrophobic pocket, with the fluorine tuning

the H-bond donor strength of the hydroxyl group.

Safety and Handling
Hazards: As a fluorinated organic alcohol, treat as an irritant. Precursors like the acid

chloride or Weinreb amide synthesis reagents (CDI) are sensitizers.

Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Fluorinated small rings

can be volatile; ensure tightly sealed containers.

Disposal: Halogenated organic waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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